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Compound of Interest

Compound Name: 2-Bromo-1,1-dimethoxyethane

Cat. No.: B145963

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of 2-Bromo-1,1-dimethoxyethane (CAS No. 7252-83-7). Adherence to these
guidelines is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-1,1-dimethoxyethane is a flammable liquid and vapor that is toxic if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Appropriate
PPE is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber) and a lab coat or

chemical-resistant apron.

Prevents skin contact which

can cause irritation.[3][4]

Body Protection

Long-sleeved shirt and long
pants. For larger quantities or
increased splash potential,
chemical-resistant coveralls

are recommended.

Provides a barrier against

accidental spills and splashes.

[4]115]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Minimizes inhalation of vapors
which can cause respiratory
tract irritation.[1][3]

Chemical Properties and Storage

Proper storage is crucial to maintain the chemical's stability and prevent hazardous situations.

Property

Value

Molecular Formula

C4H9BroO:z

Molecular Weight 169.02 g/mol [2]
Appearance Clear, colorless liquid[3]
Boiling Point 148-150 °C

Density 1.43 g/mL at 25 °C
Flash Point 53 °C (127.4 °F)
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Storage Recommendations:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly closed.[3]

The substance is light-sensitive and may require storage in a dark or opaque container.[1][6]

Store away from incompatible materials such as strong oxidizing agents and acids.[1]

Safe Handling and Operational Workflow

A systematic approach to handling 2-Bromo-1,1-dimethoxyethane is critical for safety. The
following workflow diagram outlines the necessary steps from preparation to disposal.
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Workflow for Handling 2-Bromo-1,1-dimethoxyethane
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Caption: Safe handling workflow for 2-Bromo-1,1-dimethoxyethane.
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Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

In Case of a Spill:

Evacuate the immediate area and alert others.
Remove all sources of ignition.[3]

If safe to do so, absorb the spill with an inert, non-combustible material like vermiculite or
sand.[3]

Use spark-proof tools for cleanup.[3]
Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[3] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water.[3] Seek immediate medical attention.

Disposal Plan

All waste generated from the use of 2-Bromo-1,1-dimethoxyethane must be treated as

hazardous waste.
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Waste Management Protocol:

e Segregation: Collect all waste, including contaminated PPE, absorbent materials, and empty
containers, in a designated and properly labeled hazardous waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "2-Bromo-1,1-dimethoxyethane".

o Storage of Waste: Store the waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through an approved and licensed
waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

[1]

By strictly following these safety and operational guidelines, you can significantly mitigate the
risks associated with the handling of 2-Bromo-1,1-dimethoxyethane and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Bromo-
1,1-dimethoxyethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145963#personal-protective-equipment-for-handling-
2-bromo-1-1-dimethoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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